Recent advances in the Rh-catalyzed cascade arene C–H bond activation/annulation toward diverse heterocyclic compounds
Organic & Biomolecular Chemistry Pub Date: 2021-02-04 DOI: 10.1039/D0OB02377A
Abstract
The Rh-catalyzed C–H bond activation/annulation provides a new strategy for the synthesis of new frameworks. In this review, we summarize the recent research on the Rh-catalyzed cascade arene C–H bond activation/annulation toward diverse heterocyclic compounds. The application, scope, limitations and mechanism of these transformations are also discussed.
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